Cas no 348640-06-2 (4-Bromo-7-azaindole)

• Product Name: 4-Bromo-7-azaindole
• CAS No: 348640-06-2
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD08272233
• CID: 67777
• PubChem ID: 329762040
• Update Time: 2025-10-29

4-Bromo-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-azaindole
• 4-Bromo-1H-pyrrolo[2,3-b]pyridine
• 4-Bromo-1H-pyrrolo-[2,3]pyridine
• 4-Bromo-7-Azaindol
• 4-bromo-1H-pyrroIo[2,3-b]pyridine
• 4-bromo-1H-pyrrolo[2,3-ab]pyridine
• 4-bromo-7-aza-1H-indole
• 1H-PYRROLO[2,3-B]PYRIDINE, 4-BROMO-
• 4-bromo-1H-pyrrolo [2,3-b] pyridine
• 4-bromo-1H-pyrrolo(2,3-b)pyridine
• PubChem14706
• KSC497K7L
• 4-bromopyrrolo[2,3-b]pyridine
• HIN1453
• LEZHTYOQWQEBLH-UHFFFAOYSA-N
• BCP00239
• CB0117
• ABBYPH
• W-202429
• CS-B0098
• PB31039
• DTXSID90624173
• CHEMBL4206553
• MFCD08272233
• AB1241
• AKOS005258170
• 4-Bromo-7-azaindole, 96%
• SCHEMBL99690
• 4-bromo-7H-pyrrolo[2,3-b]pyridine
• B6078
• A822449
• AC-5217
• GEO-03533
• 4-bromo-1H-pyrrolo [2,3-b]pyridine
• BDBM50455571
• SY005529
• EN300-28960
• 4-bromo-1H-pyrrolo[2 pound not3-b]pyridine
• 348640-06-2
• FG-0210
• HY-30014
• A6126
• FT-0649538
• AM20051104
• 4-bromanyl-1H-pyrrolo[2,3-b]pyridine
• STL557750
• BBL103940
• DB-028756

• MDL： MFCD08272233
• Inchi： 1S/C7H5BrN2/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)
• InChI Key： LEZHTYOQWQEBLH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.771
• Melting Point: 178-183 °C
• Refractive Index: 1.728
• PSA: 28.68000
• LogP: 2.32540

4-Bromo-7-azaindole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at -20°C

Additional information on 4-Bromo-7-azaindole

Comprehensive Overview of 4-Bromo-7-azaindole (CAS No. 348640-06-2): Properties, Applications, and Research Insights

4-Bromo-7-azaindole (CAS No. 348640-06-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated azaindole derivative, it serves as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other bioactive molecules. The compound's molecular formula is C₇H₅BrN₂, with a molecular weight of 197.03 g/mol. Its azaindole scaffold is structurally analogous to indole but features a nitrogen atom at the 7-position, enhancing its hydrogen-bonding capacity and metabolic stability.

In recent years, the demand for 4-Bromo-7-azaindole has surged, driven by its role in developing targeted cancer therapies and antiviral agents. Researchers frequently search for "4-Bromo-7-azaindole synthesis" or "CAS 348640-06-2 suppliers," reflecting its commercial and academic relevance. The compound's bromine substituent at the 4-position enables further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it invaluable for structure-activity relationship (SAR) studies.

One of the most compelling applications of 4-Bromo-7-azaindole lies in its use as a precursor for protein kinase inhibitors. Kinases are critical targets in oncology, and the azaindole core is a privileged structure in drugs like Entrectinib and Lorlatinib. The compound's solubility and bioavailability are frequently discussed in forums, as these properties are pivotal for drug design. Additionally, its thermal stability (decomposes at >200°C) and crystallinity make it suitable for X-ray diffraction studies, aiding in ligand-protein interaction analyses.

From an industrial perspective, CAS 348640-06-2 is often sourced for high-throughput screening libraries. Its cost-effectiveness and scalable synthesis are key selling points for contract research organizations (CROs). Environmental concerns have also prompted studies on green chemistry approaches for its production, aligning with the broader trend toward sustainable pharmaceutical manufacturing.

In summary, 4-Bromo-7-azaindole (CAS No. 348640-06-2) is a cornerstone in modern drug discovery, bridging the gap between medicinal chemistry and material science. Its adaptability and bioisosteric potential ensure its continued relevance in addressing unmet medical needs, from oncology to infectious diseases.